Cas no 1715-86-2 (7-Dehydro Desmosterol)

7-Dehydro Desmosterol is a sterol intermediate involved in the biosynthesis of cholesterol and vitamin D. It serves as a key precursor in metabolic pathways, particularly in the Kandutsch-Russell pathway for cholesterol synthesis. This compound is of significant interest in biochemical research due to its role in studying sterol metabolism, membrane structure, and lipid signaling. Its unique structure, featuring a double bond at the C7 position, makes it valuable for investigating enzymatic processes such as those mediated by the DHCR7 enzyme. Researchers utilize 7-Dehydro Desmosterol to explore lipid-related disorders and potential therapeutic targets, given its relevance in cellular homeostasis and disease mechanisms.

7-Dehydro Desmosterol structure

Product Name:7-Dehydro Desmosterol

CAS No:1715-86-2

MF:C₂₇H₄₂O

MW:382.62178850174

CID:180562

PubChem ID:440558

Update Time:2025-05-27

7-Dehydro Desmosterol Chemical and Physical Properties

Names and Identifiers

- Cholesta-5,7,24-trien-3-ol,(3b)-
- (3S,9R,10R,13S,14R,17R)-10,13-dimethyl-17-[(2R)-6-methylhept-5-en-2-yl]-2,3,4,9,11,12,14,15,16,17-decahydro-1H-cyclopenta[a]phenanthren-3-ol
- 7-Dehydro Desmosterol
- 7,8-Didehydrodesmosterol
- cholesta-5,7,24-trien-3-ol
- cholesta-5,7,24-trienol
- Cholesta-5,7,24-trien-3β-ol
- Cholesta-5,7,24-triene-3β-ol
- Cholesta-5,7,24(25)-trien-3β-ol
- (3β)-Cholesta-5,7,24-trien-3-ol
- cholesta-5,7,24-trien-3 beta-ol
- Q2818195
- LMST01010121
- cholest-5,7,24-trien-3beta-ol
- 7-Dehydro-desmosterol
- 5alpha-cholesta-5,7,24-trien-3beta-ol
- RUSSPKPUXDSHNC-DDPQNLDTSA-N
- 24-Dehydroprovitamin D3
- 1715-86-2
- SCHEMBL188300
- (3beta)-cholesta-5,7,24-trien-3-ol
- (3S,9S,10R,13R,14R,17R)-10,13-dimethyl-17-[(2R)-6-methylhept-5-en-2-yl]-2,3,4,9,11,12,14,15,16,17-decahydro-1H-cyclopenta[a]phenanthren-3-ol
- Cholesta-5,7,24-triene-3beta-ol
- Cholesta-5,7,24-trien-3-ol, (3beta)-
- NS00125149
- Cholesta-5,7,24-trien-3beta-ol
- CHEBI:27910
- DTXSID801028219
- C05107
- 7-Dehydrodesmosterol
- cholesta-5,7,24-trien-3-beta-ol
- Inchi： 1S/C27H42O/c1-18(2)7-6-8-19(3)23-11-12-24-22-10-9-20-17-21(28)13-15-26(20,4)25(22)14-16-27(23,24)5/h7,9-10,19,21,23-25,28H,6,8,11-17H2,1-5H3/t19-,21+,23-,24+,25+,26+,27-/m1/s1
- InChI Key： RUSSPKPUXDSHNC-DDPQNLDTSA-N
- SMILES： O[C@H]1CC[C@@]2(C)C(C1)=CC=C1[C@@H]2CC[C@]2(C)[C@@H]([C@H](C)CC/C=C(\C)/C)CC[C@H]21

Computed Properties

Exact Mass: 382.32400
Monoisotopic Mass: 382.324
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 28
Rotatable Bond Count: 4
Complexity: 693
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 7
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 20.2A^2
XLogP3: 7.5

Experimental Properties

Density: 1.01
Boiling Point: 496.6°Cat760mmHg
Flash Point: 212.3°C
Refractive Index: 1.546
PSA: 20.23000
LogP: 7.22890

7-Dehydro Desmosterol Security Information

Hazardous Material transportation number：NONH for all modes of transport
Storage Condition：−70°C

7-Dehydro Desmosterol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	700138P-1MG	7-dehydrodesmosterol	1715-86-2	1mg	¥8834.06	2023-11-02
TRC	D229555-0.5mg	7-Dehydro Desmosterol	1715-86-2	0.5mg	$ 165.00	2022-06-05
TRC	D229555-2.5mg	7-Dehydro Desmosterol	1715-86-2	2.5mg	$ 914.00	2023-09-08
TRC	D229555-5mg	7-Dehydro Desmosterol	1715-86-2	5mg	$ 1570.00	2023-09-08
A2B Chem LLC	AD64817-1mg	Cholesta-5,7,24-trien-3-ol,(3b)-	1715-86-2	1mg	$1483.00	2024-04-20
TRC	D229555-.5mg	7-Dehydro Desmosterol	1715-86-2	5mg	$205.00	2023-05-18